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Compound of Interest

Compound Name: Silver selenate

Cat. No.: B3059573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the precipitation of silver selenate (Ag₂SeO₄), a

valuable inorganic compound in various research and development applications. The following

sections outline the quantitative data, experimental procedures, and a visual workflow for the

synthesis of this compound.

Quantitative Data Summary
The following table summarizes the key quantitative data for silver selenate, essential for

experimental design and analysis.
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Property Value Citations

Molecular Formula Ag₂SeO₄ [1]

Molecular Weight 358.69 g/mol [1][2]

CAS Number 7784-07-8 [1][2]

Appearance Orthorhombic crystals [1][2]

Density 5.72 g/cm³ [1][2]

Solubility in Water 0.870 g / 1000 g H₂O (at 25°C) [1][2]

1.182 g / L (at 20°C) [3][4]

Solubility Product (Ksp) pKsp: 7.25 [1][2]

Ksp: 7.3 x 10⁻¹⁸ [5][6]

Experimental Protocols
Two primary methods for the precipitation of silver selenate are detailed below.

Protocol 1: Precipitation from Silver Nitrate and a
Soluble Selenate Salt
This protocol is based on a double displacement reaction between silver nitrate and a soluble

selenate salt, such as sodium selenate or potassium selenate.

Materials:

Silver nitrate (AgNO₃)

Sodium selenate (Na₂SeO₄) or Potassium selenate (K₂SeO₄)

Deionized water

Beakers

Stirring rod
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Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare a solution of silver nitrate by dissolving a calculated amount in deionized water.

In a separate beaker, prepare a solution of the soluble selenate salt (e.g., sodium

selenate) by dissolving it in deionized water.

Precipitation:

Slowly add the silver nitrate solution to the selenate salt solution while continuously

stirring.

A white precipitate of silver selenate will form immediately.

Digestion of the Precipitate (Optional but Recommended):

Gently heat the mixture to approximately 60-70°C and maintain this temperature for about

30-60 minutes while stirring occasionally. This process, known as digestion, encourages

the growth of larger crystals, which are easier to filter.

Isolation of the Precipitate:

Allow the mixture to cool to room temperature.

Set up a filtration apparatus.

Carefully pour the mixture through the filter paper to collect the silver selenate precipitate.

Washing the Precipitate:

Wash the precipitate on the filter paper with small portions of deionized water to remove

any soluble impurities. Repeat the washing step 2-3 times.
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Drying the Precipitate:

Carefully transfer the filter paper with the precipitate to a watch glass.

Dry the precipitate in a drying oven at a temperature of 100-110°C until a constant weight

is achieved.

Characterization:

The final product can be characterized by techniques such as X-ray diffraction (XRD) to

confirm its crystalline structure.

Protocol 2: Precipitation from Silver Carbonate and
Selenic Acid
This method involves the reaction of a silver salt of a weak acid (silver carbonate) with a strong

acid (selenic acid).[3][4]

Materials:

Silver carbonate (Ag₂CO₃)

Selenic acid (H₂SeO₄)

Deionized water

Beakers

Stirring rod

Filtration apparatus

Drying oven

Procedure:

Reactant Slurry:
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In a beaker, create a slurry of silver carbonate in a minimal amount of deionized water.

Precipitation Reaction:

Slowly and carefully add selenic acid to the silver carbonate slurry while stirring

continuously. The reaction will produce carbon dioxide gas, so effervescence will be

observed.

Continue adding selenic acid until the effervescence ceases, indicating that all the silver

carbonate has reacted.

Isolation and Washing:

Collect the resulting silver selenate precipitate by filtration.

Wash the precipitate thoroughly with deionized water to remove any unreacted selenic

acid or other soluble byproducts.

Drying:

Dry the purified silver selenate precipitate in a drying oven at 100-110°C.

Diagrams
Experimental Workflow for Silver Selenate Precipitation
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Caption: Workflow for the precipitation of silver selenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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